3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H30N4O3S2
• Molecular Weight: 522.7 g/mol
• IUPAC Name: (5Z)-3-heptyl-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H30N4O3S2/c1-2-3-4-5-10-16-31-26(34)22(36-27(31)35)17-20-24(28-18-21(32)19-12-7-6-8-13-19)29-23-14-9-11-15-30(23)25(20)33/h6-9,11-15,17,21,28,32H,2-5,10,16,18H2,1H3/b22-17-
• InChI Key: FJRZPQCFLJBPRT-XLNRJJMWSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)SC1=S

Description

This compound belongs to the quinazolinone class, characterized by a bicyclic scaffold with a ketone group at position 5 and a dihydroquinazoline core. The molecule features two methyl groups at positions 4 and 7, and a [3-(morpholin-4-yl)propyl]amino substituent at position 2. The morpholine moiety enhances solubility and bioavailability due to its polar oxygen atom, which facilitates hydrogen bonding .

Biological Activity

The compound 3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic organic molecule notable for its unique structural features, including a thiazolidine ring and a pyrido-pyrimidine framework. This article explores its biological activity, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{25}H_{33}N_{5}O_{3}S_{2}$, with a molecular weight of approximately 515.7 g/mol. The structure includes multiple functional groups that suggest significant biological activity.

Property	Value
Molecular Formula	C25H33N5O3S2
Molecular Weight	515.7 g/mol
IUPAC Name	(5Z)-3-heptyl-5-[2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

Antimicrobial Activity

Research indicates that compounds with structural similarities to this molecule exhibit antimicrobial properties. For instance, derivatives of thiazolidinone and pyrido-pyrimidine have shown significant antibacterial and antifungal activities. The compound's lipophilicity may enhance its efficacy against various pathogens by improving membrane penetration .

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory potential. It is hypothesized that the thiazolidine moiety may play a crucial role in modulating inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by excessive inflammation . Further studies are required to elucidate the specific mechanisms involved.

Cytotoxicity and Antioxidant Activity

Preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines. The presence of the thiazolidine ring is associated with enhanced antioxidant activity, making it a candidate for further investigation as an anticancer agent .

Case Studies and Research Findings

• Case Study on Antimicrobial Activity : In vitro assays demonstrated that related compounds inhibited the growth of Escherichia coli and Staphylococcus aureus, indicating potential for development as antimicrobial agents .
• Cytotoxicity Testing : A study involving various derivatives showed that some compounds exhibited IC50 values comparable to established chemotherapeutic agents, suggesting that this compound may have similar or enhanced efficacy .
• Mechanistic Studies : Research into the mechanisms of action revealed that structural components of the molecule interact with key biological targets involved in inflammation and cell proliferation .

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones, which include the thiazolidine moiety present in this compound, exhibit significant antimicrobial properties. Studies have shown that related compounds can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria . The presence of the thiazolidine ring is believed to enhance the interaction with bacterial cell walls, leading to increased efficacy.

Anticancer Potential

The structural components of this compound suggest potential anticancer activity. Pyrido[1,2-a]pyrimidinones have been studied for their ability to inhibit specific cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. Compounds with similar structures have demonstrated cytotoxic effects against various cancer types, making this compound a candidate for further investigation in cancer therapy .

Anti-inflammatory Properties

Compounds containing thiazolidine rings have been reported to possess anti-inflammatory effects. This may be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. The specific interactions of this compound with inflammatory mediators warrant further exploration to confirm its potential as an anti-inflammatory agent .

Case Study 1: Antimicrobial Efficacy

In a study examining the antimicrobial properties of thiazolidinone derivatives, several compounds were tested against common pathogens. The results showed that compounds similar to 3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics . This highlights the potential of this compound in developing new antimicrobial agents.

Case Study 2: Anticancer Activity

A series of pyrido[1,2-a]pyrimidinone derivatives were evaluated for their cytotoxic effects on human cancer cell lines. The results indicated that certain structural modifications led to enhanced activity against breast and colon cancer cells. The incorporation of a thiazolidine moiety significantly increased the potency of these compounds, suggesting that the compound may also exhibit similar anticancer properties .

Chemical Reactions Analysis

Reactivity of the Thiazolidinone Moiety

The thiazolidinone core features a thioxo (C=S) group and a conjugated exocyclic double bond, which are key reactive sites.

Key Reactions:

• Alkylation at the Thioxo Sulfur :
  The sulfur atom in the thioxo group can undergo alkylation with alkyl halides (e.g., methyl iodide) under basic conditions, forming thioether derivatives. This reaction is common in thiazolidinone analogs .

• Oxidation of the Thioxo Group :
  Reaction with oxidizing agents like hydrogen peroxide or m-CPBA converts the thioxo group to a sulfone (C=O₂), altering electronic properties and biological activity.

• Nucleophilic Attack at the Exocyclic Double Bond :
  The conjugated double bond in the thiazolidinone scaffold may react with nucleophiles (e.g., amines or thiols) via Michael addition, forming adducts.

Pyrido[1,2-a]pyrimidinone Reactivity

The pyrimidinone ring system is susceptible to electrophilic substitution and ring-opening reactions.

Key Reactions:

• Electrophilic Substitution :
  Electron-rich positions (e.g., C-6 or C-8 of the pyrido-pyrimidinone) can undergo halogenation or nitration. For example, bromination with NBS (N-bromosuccinimide) yields halogenated derivatives .

• Hydrolysis of the Lactam Ring :
  Under acidic or basic conditions, the pyrimidinone lactam ring may hydrolyze, forming a carboxylic acid derivative.

Amino and Hydroxy Group Reactivity

The 2-hydroxy-2-phenylethylamino substituent introduces additional reaction pathways.

Key Reactions:

• Acylation of the Amino Group :
  Reacts with acyl chlorides (e.g., acetyl chloride) to form amides, modulating solubility and bioavailability .

• Oxidation of the Hydroxy Group :
  The benzylic alcohol may oxidize to a ketone using mild oxidizing agents like PCC (pyridinium chlorochromate) .

Comparative Reaction Profiles

The table below contrasts reactivity trends between the target compound and structural analogs:

Reaction Type	Target Compound	Analog (3-allyl-thiazolidinone)	Conditions
Thioxo alkylation	Forms thioether derivatives	Forms thioethers with methyl iodide	Base (K₂CO₃), DMF, 60°C
Pyrimidinone halogenation	Bromination at C-6/C-8	No reported data	NBS, AIBN, CCl₄, reflux
Amino acylation	Acetylation at primary amine	Piperazinyl group resistant to acylation	AcCl, Et₃N, CH₂Cl₂

Mechanistic Insights from Computational Studies

• Thioxo Group Reactivity : DFT calculations on similar thiazolidinones suggest the thioxo sulfur has a nucleophilic character (Mulliken charge: −0.32), favoring alkylation.

• Conjugated Double Bond : The exocyclic double bond exhibits partial positive charge (NPA charge: +0.18), making it susceptible to nucleophilic attack.

Biological Interactions as Chemical Reactions

In pharmacological contexts, the compound may engage in non-covalent interactions:

• Hydrogen Bonding : The hydroxy-phenylethyl group forms H-bonds with protein targets (e.g., kinases or GPCRs).

• Chelation with Metal Ions : The thiazolidinone sulfur and pyrimidinone carbonyl groups may chelate transition metals (e.g., Fe³⁺ or Zn²⁺) .

Comparison with Similar Compounds

Structural and Functional Differences

The key distinction of the target compound lies in its morpholine-containing substituent. Below is a comparative analysis with analogous quinazolinones and heterocyclic derivatives:

Table 1: Comparative Analysis of Quinazolinone Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity (Reported)	Solubility/Physical State	Reference
Target Compound	C₁₈H₃₀N₅O₂	~360.47	Morpholinylpropylamino	Not specified (potential anticancer)	Likely improved (morpholine)
STK102065 (Vitas M Chemical)	C₂₀H₂₃N₅O	361.45	Trimethylquinazolinyl	Not specified	Dry powder
N-(4-Bromo-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine	C₁₆H₁₄BrFN₄O₂	378.10	Bromo-fluoro-aniline	Anticancer (synthesis target)	Moderate (ethyl acetate soluble)
2-[(4,7-Dimethylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one	C₁₇H₁₈N₆O	346.37	Quinazolinylamino	Not specified	Lower (no polar groups)

Key Findings

Morpholine Influence: The morpholine group in the target compound likely enhances aqueous solubility and membrane permeability compared to non-polar analogs like the compound in . Morpholine’s oxygen atom participates in hydrogen bonding, which may improve crystallinity and stability .

The morpholine moiety is often incorporated to optimize pharmacokinetics in drug design .

Synthetic Routes: The compound in was synthesized via nucleophilic substitution of 4-chloro-6,7-dimethoxyquinazoline with aniline, suggesting a plausible route for the target compound using morpholinopropylamine.

Crystallographic and Computational Insights

• Crystal Packing : Tools like Mercury (CCDC) enable visualization of intermolecular interactions, such as hydrogen bonds involving the morpholine oxygen .
• Validation: Structure validation methods (e.g., SHELXL ) ensure accuracy in characterizing dihydroquinazolinone derivatives, critical for comparing substituent effects .

Q & A

Basic: What are the common synthetic strategies for preparing this thiazolidinone-pyridopyrimidinone hybrid compound?

Methodological Answer:
The synthesis typically involves multi-step heterocyclic condensation. Key steps include:

• Schiff base formation : Reacting a pyridopyrimidinone precursor with a substituted aldehyde (e.g., 3-heptyl-4-oxo-2-thioxothiazolidine-5-carbaldehyde) to form the Z-configuration imine linkage .
• Cyclocondensation : Using reagents like 2-mercaptoacetic acid to form the thiazolidinone ring, followed by nucleophilic substitution to introduce the 2-hydroxy-2-phenylethylamino group .
• Purification : Column chromatography or recrystallization is critical for isolating the final product. Confirmation of the Z-isomer requires NOESY NMR to verify spatial proximity of substituents .

Basic: How can researchers confirm the structural integrity and purity of this compound?

Methodological Answer:

• Spectroscopic Analysis :
  • 1H/13C NMR : Identify proton environments (e.g., thioxo group at δ ~3.9 ppm, pyridopyrimidinone aromatic protons at δ 7.5–8.5 ppm) .
  • FT-IR : Confirm carbonyl (C=O, ~1700 cm⁻¹) and thioxo (C=S, ~1250 cm⁻¹) stretches .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ expected for C28H30N4O3S2: ~559.18 g/mol) .
• HPLC : Purity >95% using a C18 column with acetonitrile/water gradient .

Basic: What preliminary biological assays are recommended to evaluate its bioactivity?

Methodological Answer:

• Antimicrobial Screening :
  • Disk Diffusion/Kirby-Bauer : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Include positive controls (e.g., ciprofloxacin) and solvent blanks .
  • MIC Determination : Use broth microdilution (CLSI guidelines) with concentrations ranging from 0.5–128 µg/mL .
• Antioxidant Assays : DPPH radical scavenging (IC50 calculation) and FRAP assays to assess redox potential .

Advanced: How can reaction conditions be optimized to improve synthetic yield and selectivity?

Methodological Answer:

• Design of Experiments (DoE) : Apply factorial design to variables (e.g., solvent polarity, temperature, catalyst loading). For example, using DMF as a solvent at 80°C may enhance imine formation kinetics .
• Flow Chemistry : Continuous-flow reactors improve reproducibility and reduce side products (e.g., via Omura-Sharma-Swern oxidation analogs) .
• AI-Driven Optimization : Machine learning models (e.g., COMSOL Multiphysics integration) predict optimal molar ratios and reaction times .

Advanced: How can structure-activity relationships (SAR) be systematically investigated for this compound?

Methodological Answer:

• Substituent Variation : Synthesize analogs with modified alkyl chains (e.g., replacing heptyl with shorter/longer chains) or substituting the hydroxy-phenylethyl group with other amines. Compare bioactivity trends .
• Computational Docking : Use AutoDock Vina to model interactions with bacterial enzymes (e.g., dihydrofolate reductase) or antioxidant targets (e.g., Keap1-Nrf2 pathway) .
• Pharmacophore Mapping : Identify critical hydrogen-bonding (thioxo, pyrimidinone carbonyl) and hydrophobic (heptyl chain) features using Schrödinger Suite .

Advanced: How should researchers address contradictions in reported bioactivity data across studies?

Methodological Answer:

• Assay Standardization : Ensure consistent protocols (e.g., inoculum size, incubation time) and use reference strains from ATCC .
• Purity Reassessment : Re-analyze disputed batches via HPLC-MS to rule out degradation products or impurities .
• Orthogonal Assays : Cross-validate antimicrobial results with live/dead cell imaging (SYTOX Green uptake) or ATP bioluminescence .

Advanced: What strategies are effective in studying the compound’s stability under physiological conditions?

Methodological Answer:

• Forced Degradation Studies : Expose the compound to acidic (0.1 M HCl), basic (0.1 M NaOH), oxidative (3% H2O2), and thermal (40–60°C) conditions. Monitor degradation via LC-MS to identify labile groups (e.g., imine bond) .
• Plasma Stability : Incubate with human plasma (37°C, 24 hrs) and quantify parent compound loss using UPLC .
• Solid-State Stability : Store under accelerated conditions (40°C/75% RH) and track crystallinity changes via PXRD .

Advanced: How can AI enhance the design of derivatives with improved pharmacokinetic properties?

Methodological Answer:

• ADMET Prediction : Tools like SwissADME predict logP (target <5), CYP450 inhibition, and BBB permeability. Optimize substituents to reduce hepatotoxicity .
• Generative Models : Use reinforcement learning (e.g., REINVENT) to propose analogs with balanced solubility (e.g., adding polar groups) and potency .
• Dynamic Simulation : COMSOL-based models simulate intestinal absorption or blood-brain barrier penetration .